4-Fluorobenzothiohydrazidehydrochloride

• CAS RN: 863296-75-7
• Molecular Formula: C7H8ClFN2S
• Molecular Weight: 206.67 g/mol
• IUPAC Name: 4-fluorobenzenecarbothiohydrazide;hydrochloride
• InChI: InChI=1S/C7H7FN2S.ClH/c8-6-3-1-5(2-4-6)7(11)10-9;/h1-4H,9H2,(H,10,11);1H
• InChI Key: QVPNDOGOITUVNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=S)NN)F.Cl

Description

4-Fluorobenzothiohydrazidehydrochloride is a useful research compound. Its molecular formula is C7H8ClFN2S and its molecular weight is 206.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Fluorobenzothiohydrazidehydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Fluorobenzothiohydrazidehydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To N′-(4-fluoro-thiobenzoyl)-hydrazinecarboxylic acid tert-butyl ester (18.5 mmol) is added HCl (4 N) in 1,4-dioxane (185 mmol). The mixture is stirred at room temperature for 1 hour. Hexanes is added to further precipitate the product. The product is filtered off yielding 4-fluoro-thiobenzoic acid hydrazide hydrochloride salt: 1H NMR (400 MHz, CH3OD) δ 7.8-7.75 (m, 2H), 7.09 (t, J=11.6 Hz, 2H). LC/MS: (ES+) 171 (M+1)+.